Cas no 201531-21-7 (2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile)

• Product Name: 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile
• CAS No: 201531-21-7
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• MDL: MFCD11845136
• CID: 2105437
• PubChem ID: 12969094
• Update Time: 2025-05-19

2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2,3-dihydrobenzo[d]oxazole-5-carbonitrile
• 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile
• SCHEMBL1423023
• BDBM50290817
• 2,3-dihydro-2-oxo-5-benzoxazolecarbonitrile
• 2-OXO-3H-1,3-BENZOXAZOLE-5-CARBONITRILE
• 5-Benzoxazolecarbonitrile, 2,3-dihydro-2-oxo-
• EN300-331720
• HGIWVOWYATXMHJ-UHFFFAOYSA-N
• 2-oxo-2,3-dihydro-1,3-benzoxazole-5-carbonitrile
• CS-0216069
• DA-08511
• MFCD11845136
• Z1255399985
• CHEMBL319485
• BIA53121
• 201531-21-7
• SB35165
• AKOS022794309
• 850-202-5

• MDL： MFCD11845136
• Inchi： 1S/C8H4N2O2/c9-4-5-1-2-7-6(3-5)10-8(11)12-7/h1-3H,(H,10,11)
• InChI Key： HGIWVOWYATXMHJ-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(C#N)C=CC1=2)=O

Computed Properties

• Exact Mass: 160.027277375g/mol
• Monoisotopic Mass: 160.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile

Introduction to 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile (CAS No. 201531-21-7)

2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile (CAS No. 201531-21-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile.

Molecular Structure and Properties

The molecular formula of 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile is C₉H₆N₂O₂, with a molecular weight of 174.15 g/mol. The compound features a benzooxazole ring system with a cyano group at the 5-position and a keto group at the 2-position. This unique arrangement of functional groups imparts specific chemical properties that make it an attractive candidate for various chemical reactions and biological studies.

The physical properties of 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile include a melting point of approximately 180°C and a solubility profile that varies depending on the solvent. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays.

Synthesis Methods

The synthesis of 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-cyanoaniline with ethyl chloroacetate followed by cyclization under appropriate conditions. Another method involves the condensation of 4-cyanophenol with ethyl oxalate, followed by intramolecular cyclization to form the benzooxazole ring.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using microwave irradiation. This method significantly reduces reaction time and improves yield compared to traditional heating methods. The use of microwave-assisted synthesis not only enhances the efficiency but also reduces the environmental impact by minimizing waste generation.

Biological Activity and Applications

2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile has shown promising biological activity in various assays, making it a valuable lead compound for drug discovery. One area of significant interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has demonstrated that this compound can inhibit the activity of certain kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry reported that 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile derivatives exhibited potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this class of compounds could be developed into novel anti-inflammatory drugs for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile has also been explored for its use as a fluorescent probe in cellular imaging applications. The presence of the cyano group and the benzooxazole ring system provides unique photophysical properties that make it suitable for labeling and tracking specific cellular components.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile-based compounds into clinical trials. Several pharmaceutical companies are currently investigating these compounds for their therapeutic potential in various diseases. Early-phase clinical trials have shown encouraging results, with some compounds demonstrating good safety profiles and efficacy in treating target conditions.

The future prospects for 2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile-based drugs are promising. Ongoing research aims to optimize the structure and pharmacological properties of these compounds to enhance their therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop novel delivery systems that can improve drug bioavailability and target specificity.

Conclusion

2-Oxo-2,3-dihydro-benzooxazole-5-carbonitrile (CAS No. 201531-21-7) is a multifaceted compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique molecular structure confers specific chemical properties that make it suitable for a wide range of applications, from drug discovery to cellular imaging. Recent advancements in synthesis methods and biological studies have further highlighted its importance and opened new avenues for future research and development.